2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid

Specification

• Molecular Formula: C11H9Br2N3O2
• Molecular Weight: 375.02 g/mol
• IUPAC Name: 2-[(6,8-dibromoquinazolin-4-yl)amino]propanoic acid
• Standard InChI: InChI=1S/C11H9Br2N3O2/c1-5(11(17)18)16-10-7-2-6(12)3-8(13)9(7)14-4-15-10/h2-5H,1H3,(H,17,18)(H,14,15,16)
• Standard InChI Key: NXMDQDPMQXUDRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)NC1=NC=NC2=C1C=C(C=C2Br)Br

Introduction

2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid is a synthetic compound belonging to the quinazoline derivatives class, which are heterocyclic compounds known for their diverse biological activities. The quinazoline ring structure, characterized by a fused benzene and pyrimidine ring, is enhanced by the introduction of bromine atoms at positions 6 and 8, making it a subject of interest in medicinal chemistry. This compound is classified as an amino acid due to the presence of a propanoic acid moiety linked to an amino group.

Solubility

The compound is soluble in polar solvents like water and methanol but less soluble in non-polar solvents.

Spectroscopic Analysis

Its structure and purity are confirmed using techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and mass spectrometry.

Synthesis and Chemical Reactions

2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid can be synthesized through various chemical reactions involving quinazoline derivatives. The compound's functional groups allow it to participate in a range of chemical reactions, which are crucial for developing analogs with improved pharmacological properties.

Mechanism of Action

The mechanism of action for this compound is not fully elucidated but is believed to involve modulation of specific biological pathways. Research is ongoing to understand its interaction with target proteins and pathways relevant to disease processes.

Potential Applications

Given its structural complexity and unique functional groups, this compound has potential applications in pharmaceuticals, particularly in the development of new drugs targeting specific biological pathways.

Research Findings and Future Directions

While specific biological activities of 2-((6,8-Dibromoquinazolin-4-yl)amino)propanoic acid are still under investigation, its unique structure suggests potential for modulating biological pathways. Further research is needed to fully explore its pharmacological properties and potential therapeutic applications.